Cas no 1566334-59-5 (benzyl N-[1-(2-bromoacetyl)cyclopropyl]carbamate)

• Product Name: benzyl N-[1-(2-bromoacetyl)cyclopropyl]carbamate
• CAS No: 1566334-59-5
• MF: C₁₃H₁₄BrNO₃
• MW: 312.159162998199
• CID: 4606581
• Update Time: 2025-05-21

benzyl N-[1-(2-bromoacetyl)cyclopropyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(2-bromoacetyl)cyclopropyl]carbamate

• Inchi： 1S/C13H14BrNO3/c14-8-11(16)13(6-7-13)15-12(17)18-9-10-4-2-1-3-5-10/h1-5H,6-9H2,(H,15,17)
• InChI Key： XPXXUQWEZBZLMN-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1(C(CBr)=O)CC1

Additional information on benzyl N-[1-(2-bromoacetyl)cyclopropyl]carbamate

Introduction to benzyl N-[1-(2-bromoacetyl)cyclopropyl]carbamate (CAS No. 1566334-59-5)

benzyl N-[1-(2-bromoacetyl)cyclopropyl]carbamate (CAS No. 1566334-59-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate moiety and a 2-bromoacetyl-substituted cyclopropyl group. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The benzyl carbamate functional group is a common protecting group in organic synthesis, particularly useful for the protection of amino groups during multistep synthesis. The 2-bromoacetyl substitution on the cyclopropyl ring adds a reactive bromoalkyl functionality, which can be exploited for further chemical modifications or conjugations. The cyclopropyl ring itself is known for its strain energy and unique electronic properties, making it an interesting scaffold for the design of bioactive molecules.

Recent studies have explored the potential of benzyl N-[1-(2-bromoacetyl)cyclopropyl]carbamate in various biological assays. One notable application is its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, researchers at the University of California, San Francisco, have reported the use of this compound as a key intermediate in the development of new antiviral agents. The bromoalkyl functionality allows for the introduction of diverse substituents, enhancing the compound's pharmacological profile.

In another study published in the Journal of Medicinal Chemistry, scientists investigated the role of benzyl N-[1-(2-bromoacetyl)cyclopropyl]carbamate in modulating protein-protein interactions. The unique combination of the benzyl carbamate and bromoalkyl functionalities was found to enhance binding affinity to specific protein targets, making it a valuable tool in drug discovery and development.

The cyclopropyl ring's inherent strain energy has also been leveraged to improve the pharmacokinetic properties of drug candidates. Research conducted at Harvard University demonstrated that compounds containing this ring structure exhibit improved solubility and metabolic stability, crucial factors for successful drug development.

Furthermore, benzyl N-[1-(2-bromoacetyl)cyclopropyl]carbamate has shown promise in the field of chemical biology. Its ability to undergo selective reactions with thiol groups makes it a useful probe for studying protein sulfhydryl groups and their biological functions. This property has been utilized in fluorescence labeling and affinity purification techniques, providing insights into cellular processes and disease mechanisms.

In summary, benzyl N-[1-(2-bromoacetyl)cyclopropyl]carbamate (CAS No. 1566334-59-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of new drugs and biological probes. Ongoing research continues to uncover new applications and optimize its properties for various therapeutic and diagnostic purposes.